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Compound of Interest

Compound Name: 1,7-Dihydroxy-4-methoxyxanthone

CAS No.: 87339-76-2

Cat. No.: B162221

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for 1,7-Dihydroxy-
4-methoxyxanthone (CAS No. 87339-76-2), a naturally occurring xanthone.[1][2] The

information presented herein is essential for the identification, characterization, and quality

control of this compound in research and drug development settings. While comprehensive

spectroscopic data is ideal, this guide is compiled from available information, noting where

specific experimental data remains elusive in publicly accessible literature.

Molecular Structure and Properties
IUPAC Name: 1,7-dihydroxy-4-methoxyxanthen-9-one[1][3] Molecular Formula: C₁₄H₁₀O₅[1][3]

[4] Molecular Weight: 258.23 g/mol [1][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a cornerstone technique for the structural elucidation of organic

molecules. The following tables summarize the available NMR data for 1,7-Dihydroxy-4-
methoxyxanthone.
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¹³C NMR Data
The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule. The data

presented below was reported in DMSO-d₆.[4]

Carbon Atom Chemical Shift (δ) ppm

1 161.4

2 97.4

3 92.9

4 165.7

4a 157.1

5a 145.2

6 116.1

7 163.6

8 109.1

8a 108.2

9 181.7

9a 105.9

4-OCH₃ 55.6

Data sourced from Phytochemistry, 58, 1245

(2001) as cited by SpectraBase.[4]

¹H NMR Data
Specific experimental ¹H NMR data for 1,7-Dihydroxy-4-methoxyxanthone is not readily

available in the reviewed literature. For structural confirmation, it would be necessary to acquire

this data.

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule. While the

specific IR spectrum for 1,7-Dihydroxy-4-methoxyxanthone is not available, a typical

xanthone structure would exhibit the following characteristic absorption bands:

Functional Group Expected Absorption Range (cm⁻¹)

O-H stretch (phenolic) 3200-3600 (broad)

C-H stretch (aromatic) 3000-3100

C=O stretch (conjugated ketone) 1610-1660

C=C stretch (aromatic) 1450-1600

C-O stretch (ether and phenol) 1000-1300

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass and fragmentation pattern of a

molecule, confirming its molecular weight and aspects of its structure. The specific mass

spectrum for 1,7-Dihydroxy-4-methoxyxanthone is not detailed in the available literature. For

a compound with the molecular formula C₁₄H₁₀O₅, the expected exact mass of the molecular

ion [M]⁺ would be approximately 258.05 g/mol .[1][4]

Experimental Protocols
The following are detailed, representative protocols for the spectroscopic analysis of xanthone

compounds, based on standard laboratory practices.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Approximately 5-10 mg of the purified 1,7-Dihydroxy-4-
methoxyxanthone sample is dissolved in approximately 0.6 mL of deuterated dimethyl

sulfoxide (DMSO-d₆).

Instrumentation: A high-resolution NMR spectrometer, such as a Bruker Avance series or

equivalent, operating at a proton frequency of 400 MHz or higher, is used.
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¹H NMR Acquisition: The sample is placed in the spectrometer. The spectrum is acquired at

room temperature. Key parameters include a 90° pulse, a spectral width of approximately 16

ppm, and a sufficient number of scans to achieve an adequate signal-to-noise ratio.

¹³C NMR Acquisition: A proton-decoupled ¹³C NMR spectrum is acquired. A larger number of

scans is typically required due to the lower natural abundance of ¹³C.

Data Processing: The resulting free induction decay (FID) is Fourier transformed, phase-

corrected, and baseline-corrected. Chemical shifts are referenced to the residual solvent

peak of DMSO-d₆ (δ 2.50 for ¹H and δ 39.52 for ¹³C).

Fourier-Transform Infrared (FTIR) Spectroscopy
Sample Preparation (KBr Pellet Method):

Approximately 1-2 mg of the solid sample is finely ground with about 100-200 mg of dry

potassium bromide (KBr) powder in an agate mortar.

The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

Instrumentation: An FTIR spectrometer, such as a Thermo Scientific Nicolet series or

equivalent, is used.

Data Acquisition: A background spectrum of the empty sample compartment is recorded. The

KBr pellet containing the sample is then placed in the sample holder, and the spectrum is

recorded, typically in the range of 4000 to 400 cm⁻¹.

Data Processing: The resulting spectrum is displayed in terms of transmittance or

absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS)
Sample Preparation: A dilute solution of the sample is prepared in a suitable solvent such as

methanol or acetonitrile.

Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system

(LC-MS), is used. Electrospray ionization (ESI) is a common ionization technique for this

type of compound.
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Data Acquisition: The sample solution is introduced into the ion source. Mass spectra are

acquired in both positive and negative ion modes over a mass range appropriate for the

expected molecular weight (e.g., m/z 50-500).

Data Analysis: The resulting mass spectrum is analyzed to identify the molecular ion peak

and characteristic fragment ions.

Workflow Visualization
The following diagram illustrates a typical workflow for the spectroscopic analysis of a purified

natural product like 1,7-Dihydroxy-4-methoxyxanthone.

Sample Preparation

Spectroscopic Analysis

Data Interpretation

Purified 1,7-Dihydroxy-4-methoxyxanthone

NMR Spectroscopy
(¹H and ¹³C) IR Spectroscopy Mass Spectrometry
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Caption: Workflow for the spectroscopic analysis of 1,7-Dihydroxy-4-methoxyxanthone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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